1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)-
Overview
Description
1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)- is a chemical compound commonly referred to as PCTM. It is a chlorinated aromatic compound that has recently been studied for its potential applications in scientific research and laboratory experiments. PCTM is a colorless solid at room temperature, and has a melting point of approximately 86°C. It is an organosulfur compound that has a wide range of applications in the fields of chemistry, biochemistry, and medicine.
Scientific Research Applications
Environmental and Human Health Impact Studies
One line of research focuses on the environmental health impacts of methylsulfonyl metabolites. These compounds, being persistent in the environment, have been detected in human tissues including adipose, liver, and breast milk, indicating widespread exposure and bioaccumulation (Weistrand & Norén, 1997; Norén et al., 1996). These studies highlight the need for monitoring and understanding the distribution and long-term effects of these metabolites on human health.
Analytical Methodologies
Researchers have developed and refined analytical methods for detecting and quantifying methylsulfonyl metabolites in biological and environmental samples. This includes the adaptation of multicomponent methods for analyzing organochlorine pesticides, PCBs, and their metabolites in human milk, providing a means to study temporal trends and exposure routes (Norén et al., 1996).
Toxicological Effects and Mechanisms
The toxicological effects and mechanisms of action of these metabolites have been investigated, particularly their antiestrogenic effects in vitro. Such studies suggest that methylsulfonyl metabolites can interact with estrogen receptors, potentially disrupting endocrine function in wildlife and humans (Letcher et al., 2002).
Environmental Contamination and Exposure
Research has also focused on the environmental distribution and human exposure to methylsulfonyl metabolites, indicating their persistence and bioaccumulation potential. This includes studies on the concentration of these metabolites in human tissues over time, reflecting ongoing exposure to PCBs and DDE (Chu et al., 2003; Linderholm et al., 2007).
Innovative Syntheses and Applications
Additionally, innovative syntheses and applications of sulfone-substituted compounds for nonlinear optics and other fields demonstrate the versatility and potential of these chemical structures for technological applications (Chou et al., 1996).
properties
IUPAC Name |
2,5-dichloro-1-methylsulfonyl-3-(2,4,5-trichlorophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl5O2S/c1-21(19,20)12-3-6(14)2-8(13(12)18)7-4-10(16)11(17)5-9(7)15/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYZHICPTPGJNJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=CC(=C1Cl)C2=CC(=C(C=C2Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60216802 |
Source
|
| Record name | 1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60216802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)- | |
CAS RN |
66640-60-6 |
Source
|
| Record name | 3-(Methylsulfonyl)-2,2′,4′,5,5′-pentachlorobiphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=66640-60-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066640606 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,1'-Biphenyl, 2,2',4',5,5'-pentachloro-3-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60216802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2′,4′,5,5′-Pentachloro-3-(methylsulfonyl)-1,1′-biphenyl | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SJN86KQ4PF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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